Cas no 65259-76-9 (Adenosine,8-[[2-[(chloroacetyl)amino]ethyl]thio]-, cyclic 3',5'-(hydrogen phosphate)(9CI))

• Product Name: Adenosine,8-[[2-[(chloroacetyl)amino]ethyl]thio]-, cyclic 3',5'-(hydrogen phosphate)(9CI)
• CAS No: 65259-76-9
• MF: C₁₄H₁₈ClN₆O₈PS
• MW: 496.819880962372
• CID: 507885
• Update Time: 2026-04-29

Adenosine,8-[[2-[(chloroacetyl)amino]ethyl]thio]-, cyclic 3',5'-(hydrogen phosphate)(9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,8-[[2-[(chloroacetyl)amino]ethyl]thio]-, cyclic 3',5'-(hydrogen phosphate)(9CI)
• [(2R,3S,4R,5R)-5-[6-amino-8-[(E)-2-[(2-chloroacetyl)amino]ethenyl]sulfanylpurin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• 8-(chloroacetylaminoethylthio)cyclic AMP

Computed Properties

• Exact Mass: 496.03354
• Monoisotopic Mass: 496.033296
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.7
• Topological Polar Surface Area: 241

Experimental Properties

• Density: 2.07
• Refractive Index: 1.824
• PSA: 215.17
• LogP: 0.47680